3-(1-azocanylcarbonyl)-2H-chromen-2-one

• IUPAC Name: 3-(azocane-1-carbonyl)chromen-2-one
• InChI: InChI=1S/C17H19NO3/c19-16(18-10-6-2-1-3-7-11-18)14-12-13-8-4-5-9-15(13)21-17(14)20/h4-5,8-9,12H,1-3,6-7,10-11H2
• InChI Key: XMRCDHLCDKGJDK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• Solubility: 42.5 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(1-Azocanylcarbonyl)-2H-chromen-2-one is a synthetic coumarin derivative designed for advanced chemical and pharmaceutical research. This compound features an azocane ring connected via a carbonyl linkage to the 3-position of the 2H-chromen-2-one (coumarin) scaffold. The coumarin core is a privileged structure in medicinal chemistry, known for its diverse biological activities and wide presence in natural products . Researchers can utilize this compound as a key synthetic intermediate for constructing more complex molecules. Its structure makes it particularly valuable for developing novel heterocyclic compounds, such as pyran, pyridine, thiophene, thiazole, and pyrazole derivatives, which are often explored for their cytotoxic and anticancer properties . Incorporating the 1-azocanylcarbonyl moiety may influence the compound's physicochemical properties, such as solubility and lipophilicity, and could potentially interact with various enzymatic targets. Coumarin derivatives are investigated for a broad spectrum of biological activities, including potential applications as anticancer agents , antiepileptics , and antimicrobials. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use. Researchers are advised to consult the specific product data sheet for detailed handling, storage, and safety information.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Coumarin–Benzimidazole Hybrids

• Example: 3-(1H-Benzo[d]imidazole-1-carbonyl)-2H-chromen-2-one () Structure: Features a benzimidazole ring instead of azocane. Benzimidazole is a planar, aromatic heterocycle with known DNA intercalation and antimicrobial properties. Synthesis: Achieved via condensation of aldehydes with aryl-1,2-diamines under microwave irradiation, yielding 80–94% efficiency . Key Difference: The azocane’s non-aromatic, flexible eight-membered ring may reduce π-π stacking but enhance hydrophobic interactions compared to benzimidazole.

Coumarin–Indole Hybrids

• Example: 3-(1H-Indole-3-carbonyl)-2H-chromen-2-one () Structure: Indole substituent, a bicyclic aromatic system with a nitrogen atom. Activity: Exhibited antifungal activity against Candida albicans (MIC: 6-chloro derivative showed notable efficacy) . Synthesis: One-pot route with sodium ascorbate/CuSO₄ catalysis.

Coumarin–Oxazole Derivatives

• Example: 3-(2-Aminooxazol-5-yl)-2H-chromen-2-one () Structure: Oxazole ring (five-membered, O/N-containing) at the 3-position. Synthesis: Condensation of 3-acetylcoumarin with urea, followed by aldehyde reactions . Activity: Demonstrated neuroprotective effects (e.g., H₂O₂-induced PC12 cell protection) and antibacterial activity (e.g., 3-(2-(4-methoxybenzylideneamino)oxazol-5-yl) derivative) . Key Difference: Oxazole’s smaller size and rigidity contrast with azocane’s flexibility, affecting binding pocket compatibility.

Coumarin–Triazole/Thiadiazole Hybrids

• Example : 3-(5-Phenyl-1,3,4-thiadiazol-2-yl)-2H-chromen-2-one ()
  • Structure : Thiadiazole or triazole rings, sulfur/nitrogen-rich heterocycles.
  • Activity : Inhibited acetylcholinesterase (AChE) with IC₅₀ values comparable to donepezil .
  • Key Difference : Thiadiazole’s electron-withdrawing properties may enhance enzyme inhibition compared to azocane’s electron-neutral carbonyl.

Table 1: Bioactivity Profiles of Selected Analogues

Compound Class	Key Activity	Potency/IC₅₀	Reference
Benzimidazole–Coumarin	Broad-spectrum antibacterial	MIC: 2–8 µg/mL
Indole–Coumarin	Antifungal (C. albicans)	MIC: 4–16 µg/mL
Oxazole–Coumarin	Neuroprotective (PC12 cells)	60–80% cell viability
Thiadiazole–Coumarin	AChE Inhibition	IC₅₀: 0.8–1.2 µM
Imidazothiazole–Coumarin	Antiviral (Parvovirus B19)	EC₅₀: 10–15 µM

Antimicrobial Activity

• Azocane’s hydrophobic bulk may improve membrane penetration compared to benzimidazole or oxazole derivatives, but this remains speculative without direct data. Benzimidazole hybrids () showed superior antibacterial activity, likely due to DNA interaction .

Enzyme Inhibition

• Thiadiazole–coumarins () outperformed azocane analogues in AChE inhibition, suggesting smaller heterocycles are preferable for fitting into enzyme active sites.

Antifungal and Antiviral Activity

• Indole–coumarins () and imidazothiazole derivatives () highlight the importance of aromaticity and heteroatom positioning for targeting fungal/viral proteins.

Q & A

Basic: What synthetic methodologies are commonly employed for the preparation of 3-(1-azocanylcarbonyl)-2H-chromen-2-one?

Answer:
The synthesis typically involves multi-step reactions starting with the formation of the coumarin core (2H-chromen-2-one) via Knoevenagel condensation of salicylaldehyde derivatives with β-keto esters . Subsequent functionalization at position 3 is achieved by introducing the azocane (8-membered nitrogen ring) carbonyl group through nucleophilic acyl substitution or coupling reactions. For example, microwave-assisted synthesis (optimized for similar coumarins) can enhance reaction efficiency and yield compared to conventional heating . Key steps include:

• Core formation : Ethyl acetoacetate and salicylaldehyde condensation under acidic/basic conditions.
• Azocane incorporation : Reaction of 3-acetylcoumarin derivatives with azocane carbonyl chloride using pyridine as a base .

Basic: What analytical techniques are critical for characterizing 3-(1-azocanylcarbonyl)-2H-chromen-2-one?

Answer:
Structural validation requires a combination of:

• Nuclear Magnetic Resonance (NMR) : $^1H$- and $^{13}C$-NMR confirm substituent positions and azocane integration .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular formula and fragmentation patterns .
• Infrared (IR) Spectroscopy : Identifies carbonyl stretches (C=O at ~1700 cm$^{-1}$) and amine/amide bonds .
• X-ray Crystallography : Resolves absolute configuration and intermolecular interactions; SHELX software is widely used for refinement .

Advanced: How can researchers resolve contradictions in reaction yields reported for azocane-coumarin derivatives under varying catalytic conditions?

Answer:
Discrepancies often arise from differences in catalysts, solvents, or reaction kinetics. Systematic optimization involves:

• Design of Experiments (DoE) : Vary parameters (e.g., temperature, catalyst loading) to identify optimal conditions .
• Microwave vs. Conventional Heating : Microwave irradiation reduces reaction time and improves reproducibility by enhancing energy transfer .
• Byproduct Analysis : Use LC-MS or TLC to monitor side reactions (e.g., hydrolysis of the azocane ring) .

Advanced: What computational strategies predict the biological activity of 3-(1-azocanylcarbonyl)-2H-chromen-2-one?

Answer:

• Molecular Docking : Simulate interactions with target proteins (e.g., kinases, GPCRs) using AutoDock or Schrödinger Suite. For example, similar coumarins exhibit anti-TB activity via binding to mycobacterial enzymes .
• Quantitative Structure-Activity Relationship (QSAR) : Correlate substituent properties (logP, polar surface area) with bioactivity data to guide structural modifications .

Advanced: How is the crystallographic structure of this compound validated to ensure accuracy?

Answer:

• Data Collection : High-resolution X-ray diffraction (<1.0 Å) minimizes errors in electron density maps.
• Refinement with SHELX : Iterative refinement (SHELXL) adjusts atomic positions and thermal parameters, while validation tools (e.g., PLATON) check for missed symmetry or disorder .
• Hydrogen Bonding Analysis : Confirm intramolecular interactions (e.g., coumarin carbonyl with azocane NH) to validate stability .

Advanced: What strategies optimize substituent modifications to enhance bioactivity while maintaining solubility?

Answer:

• Structure-Activity Relationship (SAR) : Introduce electron-withdrawing groups (e.g., -Cl, -NO$_2$) at position 7 to improve binding affinity to hydrophobic enzyme pockets .
• Solubility Enhancement : Incorporate polar groups (e.g., -OH, -OMe) or use prodrug strategies (e.g., esterification) without disrupting the azocane pharmacophore .

Basic: What chemical reactivity is expected for 3-(1-azocanylcarbonyl)-2H-chromen-2-one in solution?

Answer:

• Electrophilic Substitution : The coumarin core undergoes halogenation or nitration at position 6 or 8 .
• Nucleophilic Attack : The azocane carbonyl is susceptible to hydrolysis under acidic/basic conditions, requiring inert atmospheres for stability .
• Photoreactivity : Coumarin derivatives often exhibit fluorescence, enabling applications in bioimaging .

Advanced: How are solubility challenges addressed during biological assay design for this compound?

Answer:

• Co-solvent Systems : Use DMSO-water mixtures (<5% DMSO) to maintain solubility without cytotoxicity .
• Nanoparticle Encapsulation : Liposomal or polymeric carriers improve bioavailability and reduce aggregation .
• pH Adjustment : Buffer solutions (pH 7.4) mimic physiological conditions and enhance stability .